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Compound of Interest

Compound Name:
3-Hydroxy-7,8,3'-

trimethoxyflavone

CAS No.: 1017060-12-6

Cat. No.: B600465

Get Quote

This guide provides an in-depth technical analysis of 3-Hydroxy-7,8,3'-trimethoxyflavone, a

lipophilic flavonol derivative structurally related to the potent neurotrophic agent 7,8,3'-

trihydroxyflavone (7,8,3'-THF).

While 7,8,3'-THF is a well-documented TrkB agonist, the trimethoxy variant (the subject of this

guide) represents a distinct chemical entity (CAS 1017060-12-6) characterized by enhanced

lipophilicity and metabolic stability. This guide compares its structural properties and predicted

bioactivity against established standards like 7,8-Dihydroxyflavone (7,8-DHF) and Quercetin.

Part 1: Executive Summary & Structural Logic
3-Hydroxy-7,8,3'-trimethoxyflavone is a polymethoxyflavone (PMF) derivative. It has been

identified as a minor bioactive constituent in biological matrices (e.g., tissues fed with Agaricus

bisporus), but its primary significance lies in its Structure-Activity Relationship (SAR) as a

lipophilic analog of neurotrophic flavones.
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Scaffold: Flavonol (3-hydroxyflavone).[1] The C3-OH group is critical for antioxidant capacity

and specific kinase interactions (e.g., PI3K inhibition).

A-Ring (7,8-Dimethoxy): The 7,8-substitution pattern is the hallmark of TrkB agonists. Unlike

7,8-dihydroxy variants (which are catechols and subject to rapid

glucuronidation/methylation), the 7,8-dimethoxy motif confers high metabolic stability and

blood-brain barrier (BBB) permeability.

B-Ring (3'-Methoxy): Substitution at the 3'-position is known to enhance potency in the 7,8-

DHF series. The methoxy group here prevents rapid metabolism compared to a 3'-OH,

potentially acting as a stable prodrug or a distinct modulator.

Part 2: Comparative Performance Analysis
This section compares 3-Hydroxy-7,8,3'-trimethoxyflavone (The Subject) with its parent

active metabolite (7,8,3'-THF) and the industry standard (7,8-DHF).

Table 1: Physicochemical & Biological Profile Comparison
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Critical Insight: The 7,8,3'-THF analog is approximately 2-3 fold more potent than 7,8-DHF in

preventing neuronal apoptosis. The trimethoxy variant described here likely serves as a

bioavailable vehicle, metabolizing into active demethylated forms in vivo or acting via non-

canonical pathways (e.g., MDR reversal).
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The following diagram illustrates the Structure-Activity Relationship logic and the downstream

signaling pathway (TrkB/BDNF mimicry) associated with the 7,8-substituted flavone class.

SAR Logic: 3-Hydroxy-7,8,3'-trimethoxyflavone
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Figure 1: SAR Logic and Signaling Pathway. The 7,8-substitution pattern mimics the N-terminal

loop of BDNF, triggering TrkB dimerization and downstream survival signaling (MAPK/PI3K).

Part 4: Experimental Protocols
To validate the activity of 3-Hydroxy-7,8,3'-trimethoxyflavone, the following protocols are

recommended. These distinguish between direct kinase activation and cellular neuroprotection.

Protocol A: Chemical Synthesis (Algar-Flynn-Oyamada Reaction)
Objective: Synthesize 3-Hydroxy-7,8,3'-trimethoxyflavone from chalcone precursors.

Reagents: 2'-Hydroxy-3,4,3'-trimethoxychalcone, H₂O₂, NaOH, Methanol.

Chalcone Formation: Condense 2-hydroxy-3,4-dimethoxyacetophenone with 3-

methoxybenzaldehyde using 50% KOH in ethanol. Stir at RT for 24h. Acidify to precipitate
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chalcone.

Cyclization (AFO): Dissolve chalcone (1 eq) in methanol. Add 15% NaOH (5 eq) and 30%

H₂O₂ (excess) at 0°C.

Reaction: Stir at 0°C for 2h, then RT for 12h. The solution will shift from deep red to pale

yellow.

Workup: Acidify with HCl. The 3-hydroxyflavone precipitates. Recrystallize from EtOH/CHCl₃.

Validation: Confirm structure via ¹H-NMR (Look for C3-OH singlet ~9.5 ppm and three OMe

singlets).

Protocol B: TrkB Phosphorylation Assay (Western Blot)
Objective: Determine if the compound activates TrkB directly or requires metabolic

activation.

Cell Line: Cortical neurons (DIV 7-10) or TrkB-expressing SH-SY5Y cells.

Starvation: Serum-starve cells for 2h to reduce basal phosphorylation.

Treatment: Treat cells with Compound (500 nM), 7,8-DHF (500 nM, Positive Control), or

BDNF (100 ng/mL, Max Control) for 15 minutes.

Lysis: Lyse cells in RIPA buffer with phosphatase inhibitors (Orthovanadate/NaF).

Blotting: Run SDS-PAGE. Transfer to membrane.

Detection:

Primary Ab: Anti-pTrkB (Y816) (1:1000).

Loading Control: Anti-Total TrkB or Anti-Actin.

Analysis: A band at ~145 kDa in the treatment group indicates direct agonism.
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Part 5: Structure-Activity Relationship (SAR) Deep
Dive
The biological efficacy of 3-Hydroxy-7,8,3'-trimethoxyflavone is dictated by three specific

structural modifications:

1. The 7,8-Dimethoxy "Shield" (A-Ring)
Mechanism: In standard flavones (e.g., 7,8-DHF), the catechol hydroxyls are rapid targets for

COMT (Catechol-O-methyltransferase) and UGT (Glucuronosyltransferase).

Effect: Methylating these positions (7,8-OMe) prevents Phase II conjugation during the first

pass. This dramatically increases oral bioavailability and half-life.

Trade-off: While OMe groups improve kinetics, they lose the hydrogen-bond donor capability.

However, metabolic demethylation (via CYP450) in the brain can regenerate the active 7,8-

dihydroxy species locally.

2. The 3'-Methoxy Group (B-Ring)
Mechanism: The 3'-position on the B-ring dictates receptor affinity.

Data Support: Studies on 7,8,3'-THF show that a 3'-substituent is crucial for high-affinity TrkB

binding (Kd ~ 10 nM).

Lipophilicity: The 3'-OMe increases the LogP (Partition coefficient), facilitating rapid passive

diffusion across the BBB.

3. The 3-Hydroxy Group (C-Ring)[2][3][4]
Mechanism: This defines the molecule as a Flavonol.

Function: The 3-OH group is capable of Excited-State Intramolecular Proton Transfer

(ESIPT), making this molecule highly fluorescent. This allows it to be used as a self-reporting

probe for cellular uptake studies without additional tagging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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